Isosorbide 2-nitrate
Isosorbide 2-nitrate
This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
Brand Name:
Vulcanchem
CAS No.:
16106-20-0
VCID:
VC20777550
InChI:
InChI=1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4+,5-,6-/m1/s1
SMILES:
C1C(C2C(O1)C(CO2)O[N+](=O)[O-])O
Molecular Formula:
C6H9NO6
Molecular Weight:
191.14 g/mol
Isosorbide 2-nitrate
CAS No.: 16106-20-0
Cat. No.: VC20777550
Molecular Formula: C6H9NO6
Molecular Weight: 191.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia. |
|---|---|
| CAS No. | 16106-20-0 |
| Molecular Formula | C6H9NO6 |
| Molecular Weight | 191.14 g/mol |
| IUPAC Name | [(3R,3aR,6S,6aS)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate |
| Standard InChI | InChI=1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4+,5-,6-/m1/s1 |
| Standard InChI Key | YWXYYJSYQOXTPL-JGWLITMVSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]2[C@H](O1)[C@H](CO2)O[N+](=O)[O-])O |
| SMILES | C1C(C2C(O1)C(CO2)O[N+](=O)[O-])O |
| Canonical SMILES | C1C(C2C(O1)C(CO2)O[N+](=O)[O-])O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator